Cas no 1710696-03-9 (3-Ethanesulfonyl-4-(2-fluoro-phenyl)-1H-pyrazole)

• Product Name: 3-Ethanesulfonyl-4-(2-fluoro-phenyl)-1H-pyrazole
• CAS No: 1710696-03-9
• MF: C₁₁H₁₁FN₂O₂S
• MW: 254.280644655228
• CID: 5171803
• Update Time: 2025-05-24

3-Ethanesulfonyl-4-(2-fluoro-phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Ethanesulfonyl-4-(2-fluoro-phenyl)-1H-pyrazole
• 1H-Pyrazole, 3-(ethylsulfonyl)-4-(2-fluorophenyl)-

• Inchi： 1S/C11H11FN2O2S/c1-2-17(15,16)11-9(7-13-14-11)8-5-3-4-6-10(8)12/h3-7H,2H2,1H3,(H,13,14)
• InChI Key： HBJPZELKVQCZTH-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=CC=C2F)C(S(CC)(=O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-Ethanesulfonyl-4-(2-fluoro-phenyl)-1H-pyrazole

Comprehensive Overview of 3-Ethanesulfonyl-4-(2-fluoro-phenyl)-1H-pyrazole (CAS No. 1710696-03-9)

3-Ethanesulfonyl-4-(2-fluoro-phenyl)-1H-pyrazole (CAS No. 1710696-03-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonylpyrazole derivative features a unique molecular structure combining a fluorophenyl moiety with a pyrazole core, making it a promising candidate for drug discovery and material science applications. Its CAS number 1710696-03-9 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

The compound's structural versatility allows it to interact with various biological targets, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent publications highlight its potential in addressing drug-resistant pathogens, aligning with the global search for novel antimicrobial solutions. The 2-fluoro-phenyl substitution enhances metabolic stability—a key consideration in modern medicinal chemistry optimization strategies.

Analytical characterization of 3-Ethanesulfonyl-4-(2-fluoro-phenyl)-1H-pyrazole typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. Researchers emphasize its distinct 1H-pyrazole proton signals between 7.5-8.5 ppm in ¹H NMR spectra, while the ethanesulfonyl group contributes to improved solubility profiles compared to non-sulfonylated analogs. These properties make it particularly valuable for formulation development in preclinical studies.

In material science applications, the compound's fluorinated aromatic system demonstrates interesting electronic properties for organic semiconductor research. Patent literature reveals its incorporation into photovoltaic materials, where the sulfonyl-pyrazole combination facilitates charge transport. This dual applicability in life sciences and advanced materials positions CAS 1710696-03-9 as a multifunctional building block.

Synthetic protocols for 3-Ethanesulfonyl-4-(2-fluoro-phenyl)-1H-pyrazole often employ palladium-catalyzed cross-coupling reactions, with yields optimized through microwave-assisted synthesis techniques. The fluoro-substituted phenyl ring requires careful handling under anhydrous conditions to prevent unwanted side reactions. Current process chemistry research focuses on developing green chemistry alternatives for large-scale production.

From a commercial perspective, suppliers typically offer this compound in milligram to kilogram quantities with >98% purity, catering to both academic researchers and industrial R&D teams. Storage recommendations emphasize protection from light and moisture at -20°C to maintain stability. The growing demand reflects its importance in high-throughput screening libraries and fragment-based drug design initiatives.

Recent computational studies utilizing molecular docking simulations suggest potential interactions with COX-2 enzymes, sparking interest in its pain management applications. However, researchers caution that extensive ADMET profiling remains necessary before clinical translation. The compound's LogP value (predicted ~2.3) indicates favorable blood-brain barrier penetration characteristics for certain CNS targets.

Environmental fate studies of 3-Ethanesulfonyl-4-(2-fluoro-phenyl)-1H-pyrazole indicate moderate biodegradability under aerobic conditions, with particular attention to fluorine persistence in ecological systems. Regulatory specialists note its classification requires careful evaluation under REACH and FDA guidelines for novel chemical entities, especially concerning metabolite profiling.

The scientific community continues to explore derivatives of this pyrazole scaffold, with particular interest in structure-activity relationship (SAR) modifications at the sulfonyl and 4-position substituents. Emerging AI-driven drug discovery platforms frequently include this chemotype in virtual screening campaigns, leveraging its balanced lipophilicity and hydrogen bonding capacity.

For analytical chemists, method development for 3-Ethanesulfonyl-4-(2-fluoro-phenyl)-1H-pyrazole quantification often employs reverse-phase chromatography with UV detection at 254 nm. The fluorine atom provides a convenient handle for 19F NMR tracking in metabolic studies, while the sulfonyl group enhances detectability in mass spectrometry-based assays.